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Introduction
The Stimulator of Interferator of Genes (STING) pathway is a critical component of the innate

immune system that detects cytosolic DNA, leading to the production of type I interferons and

other pro-inflammatory cytokines. This response is pivotal in anti-viral and anti-tumor immunity.

STING agonists are a promising class of therapeutics being investigated for their potential to

enhance the immune response in various disease contexts, particularly in oncology.

STING Agonist-31 is a novel compound designed to activate the STING signaling cascade.

Understanding its impact on different immune cell populations is crucial for its development and

application. Flow cytometry is a powerful technique for single-cell analysis, enabling the

detailed characterization of cellular phenotypes and functions following treatment with STING
Agonist-31.

These application notes provide detailed protocols for the analysis of cells treated with STING
Agonist-31 using flow cytometry, including the assessment of immune cell activation, cytokine

production, and signaling pathway activation.
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The activation of the STING pathway by an agonist like STING Agonist-31 initiates a signaling

cascade that results in the transcription of genes involved in the innate immune response.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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